N-{2-[(thian-4-yl)amino]ethyl}acetamide hydrochloride

• IUPAC Name: N-[2-(thian-4-ylamino)ethyl]acetamide;hydrochloride
• InChI: InChI=1S/C9H18N2OS.ClH/c1-8(12)10-4-5-11-9-2-6-13-7-3-9;/h9,11H,2-7H2,1H3,(H,10,12);1H
• InChI Key: HZIADJGPWXYSSM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCNC1CCSCC1.Cl
• Molecular Formula: C9H19ClN2OS
• Molecular Weight: 238.78 g/mol
• CAS No.: 1803611-37-1

Description

N-{2-[(thian-4-yl)amino]ethyl}acetamide hydrochloride is a chemical compound with the CAS Number: 1803611-37-1. It has a molecular weight of 238.78. The IUPAC name for this compound is N-(2-((tetrahydro-2H-thiopyran-4-yl)amino)ethyl)acetamide hydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H18N2OS.ClH/c1-8(12)10-4-5-11-9-2-6-13-7-3-9;/h9,11H,2-7H2,1H3,(H,10,12);1H. This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 238.78. It is a powder at room temperature.

Scientific Research Applications

Structural Properties and Anion Coordination

Research on amide derivatives like N-[2-(4-methoxypheny)-ethyl]-2-(quinolin-8-yl-amino)acetamide shows how these compounds can self-assemble into structures through weak interactions, suggesting potential applications in materials science and nanotechnology (Kalita & Baruah, 2010). The study on the spatial orientation of these molecules provides insights into their coordination chemistry, which could be valuable for developing new materials with specific properties.

Synthesis and Drug Development

The synthesis of novel acetamide derivatives, as discussed in the work on N-(5-Aryl-1,3,4-Thiadiazol-2-yl)-2-(3-Oxo-1,2-Benzothiazol-2(3H)-yl)Acetamide derivatives, is promoted by carbodiimide condensation. These compounds were prepared efficiently, highlighting the potential for rapid synthesis of complex molecules for pharmaceutical applications (Yu et al., 2014).

Anticancer Activity

A specific study on N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide unveiled its anticancer properties through in silico modeling, targeting the VEGFr receptor. This discovery underlines the compound's potential in developing new anticancer drugs (Sharma et al., 2018).

Catalysts and Chemical Processes

An investigation into chemoselective acetylation of 2-aminophenol using immobilized lipase, where N-(2-Hydroxyphenyl)acetamide serves as an intermediate, showcases the compound's role in enhancing the synthesis of antimalarial drugs. This study not only demonstrates the compound's utility in pharmaceutical synthesis but also in optimizing chemical processes for better efficiency and selectivity (Magadum & Yadav, 2018).

Pesticide Potential

Research on derivatives of N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide, which are potential pesticides, further expands the application domain of such compounds in agriculture. X-ray powder diffraction characterized these compounds, indicating their potential as environmentally friendly pesticides (Olszewska et al., 2009).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.